Cas no 1331405-38-9 ((2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide
• CAS No: 1331405-38-9
• MF: C₁₈H₂₀N₂O₄S
• MW: 360.427403450012
• CID: 5996778
• PubChem ID: 49749626
• Update Time: 2025-10-29

(2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide
• (E)-N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-3-(furan-2-yl)acrylamide
• AKOS024531459
• 1331405-38-9
• F6089-2687
• VU0531523-1
• (E)-N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3-(furan-2-yl)prop-2-enamide
• (2E)-N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3-(furan-2-yl)prop-2-enamide

• Inchi： 1S/C18H20N2O4S/c1-2-25(22,23)20-11-3-5-14-13-15(7-9-17(14)20)19-18(21)10-8-16-6-4-12-24-16/h4,6-10,12-13H,2-3,5,11H2,1H3,(H,19,21)/b10-8+
• InChI Key： MJGYPYZRXZVVOZ-CSKARUKUSA-N
• SMILES： S(CC)(N1C2C=CC(=CC=2CCC1)NC(/C=C/C1=CC=CO1)=O)(=O)=O

Computed Properties

• Exact Mass: 360.11437830g/mol
• Monoisotopic Mass: 360.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88Ų

Additional information on (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide

Latest Research Insights on (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide (CAS: 1331405-38-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small-molecule inhibitors targeting specific cellular pathways. Among these, (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide (CAS: 1331405-38-9) has emerged as a promising candidate due to its unique structural and functional properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound, characterized by its ethanesulfonyl and furan-2-yl prop-2-enamide moieties, has been investigated for its role in modulating key signaling pathways. Recent studies published in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have elucidated its inhibitory effects on specific kinase targets, which are implicated in inflammatory and oncogenic processes. These findings underscore its potential as a lead compound for drug development.

In terms of synthesis, researchers have optimized the production of (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide through multi-step organic reactions, achieving higher yields and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. These methodological refinements are critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have demonstrated the compound's efficacy in vitro and in vivo. For instance, a 2023 study reported its ability to suppress pro-inflammatory cytokines in murine models, suggesting potential applications in autoimmune diseases. Additionally, its selective inhibition of certain kinases with minimal off-target effects positions it as a safer alternative to existing therapeutics. However, further pharmacokinetic and toxicological studies are warranted to fully assess its clinical viability.

In conclusion, (2E)-N-1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl-3-(furan-2-yl)prop-2-enamide represents a compelling area of research in chemical biology. Its dual functionality and specificity make it a versatile candidate for addressing unmet medical needs. Future research should focus on translational studies to bridge the gap between laboratory findings and therapeutic applications. This brief serves as a foundation for researchers seeking to explore the compound's full potential in drug discovery and development.